Cas no 20876-27-1 (2-(2-methoxy-6-nitro-phenyl)acetonitrile)

• Product Name: 2-(2-methoxy-6-nitro-phenyl)acetonitrile
• CAS No: 20876-27-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD07781315
• CID: 840964
• PubChem ID: 555018
• Update Time: 2025-04-19

2-(2-methoxy-6-nitro-phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-6-nitrophenyl)acetonitrile
• (2-Methoxy-6-nitrophenyl)-acetonitrile
• 2-Methoxy-6-nitrophenylacetonitrile
• 2-(2-methoxy-6-nitro-phenyl)acetonitrile
• P10496
• (2-Methoxy-6-nitrophenyl)acetonitrile #
• Benzeneacetonitrile, 2-methoxy-6-nitro-
• Phenylmethyl cyanide, 2-methoxy-6-nitro-
• SCHEMBL942641
• AKOS006284425
• SY036052
• PB22068
• (2-Methoxy-6-nitrophenyl)acetonitrile
• 20876-27-1
• DB-344598
• MFCD07781315
• 6-methoxy-2-nitrophenylacetonitrile
• (2-methoxy-6-nitro-phenyl)-acetonitrile
• CS-0316353

• MDL： MFCD07781315
• Inchi： 1S/C9H8N2O3/c1-14-9-4-2-3-8(11(12)13)7(9)5-6-10/h2-4H,5H2,1H3
• InChI Key： ULYNKRWNPIYQCQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 163-165 ºC

2-(2-methoxy-6-nitro-phenyl)acetonitrile Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R45;R50/53
• Safety Instruction： S53;S60;S61;S45
• Hazardous Material Identification：